3-amino-2-(benzylsulfanyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C17H17N3OS2
• Molecular Weight: 343.5 g/mol
• IUPAC Name: 3-amino-2-benzylsulfanyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C17H17N3OS2/c18-20-16(21)14-12-8-4-5-9-13(12)23-15(14)19-17(20)22-10-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10,18H2
• InChI Key: JCMXOIGCQDKYMH-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C3=C(S2)N=C(N(C3=O)N)SCC4=CC=CC=C4

Description

3-amino-2-(benzylsulfanyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothienopyrimidines and has been investigated for its various pharmacological properties.

Mechanism of Action

The mechanism of action of 3-amino-2-(benzylsulfanyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it is believed to exert its pharmacological effects by modulating various signaling pathways in the body. The compound has been reported to inhibit the activity of enzymes such as COX-2 and MMP-9, which are involved in the production of pro-inflammatory cytokines. It has also been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-amino-2-(benzylsulfanyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one have been investigated in various in vitro and in vivo studies. The compound has been reported to exhibit cytotoxicity towards cancer cells by inducing apoptosis. It has also been shown to reduce the production of pro-inflammatory cytokines and inhibit the migration of immune cells to the site of inflammation. In addition, the compound has been investigated for its potential neuroprotective effects by reducing oxidative stress and inhibiting the aggregation of amyloid-beta peptides.

Advantages and Limitations for Lab Experiments

3-amino-2-(benzylsulfanyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has several advantages for lab experiments. The compound is relatively easy to synthesize and can be obtained in high yield and purity. It has also been shown to exhibit potent pharmacological effects at low concentrations. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

For the investigation of this compound include elucidating its mechanism of action, exploring its potential therapeutic applications in other areas, and modifying its chemical structure to improve its solubility and bioavailability.

Synthesis Methods

The synthesis of 3-amino-2-(benzylsulfanyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one involves the reaction of 2-aminothiophenol with 2-chloro-3-formylquinoline in the presence of a base. The resulting intermediate is then reacted with benzyl mercaptan to yield the final product. The synthesis of this compound has been reported in several scientific publications, and various modifications have been made to optimize the yield and purity of the compound.

Scientific Research Applications

3-amino-2-(benzylsulfanyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has been investigated for its potential therapeutic applications in various fields of medicine. Some of the areas where this compound has shown promising results include cancer, inflammation, and neurological disorders. The compound has been reported to exhibit anti-tumor activity by inhibiting the proliferation of cancer cells. It has also shown anti-inflammatory properties by reducing the production of pro-inflammatory cytokines. In addition, the compound has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.